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Cat. No.: B083879
Get Quote
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An in-depth guide for researchers, scientists, and drug development professionals on the
chemical identifiers and synonyms for C.l. Reactive Red 2.

This technical guide provides a detailed overview of the chemical identity of C.l. Reactive Red
2, a widely used monoazo reactive dye. Understanding the various synonyms and the definitive
Chemical Abstracts Service (CAS) number is critical for accurate documentation, safety
management, and procurement in research and development settings. This document
consolidates this information to serve as a reliable reference for professionals in the field.

Primary Chemical Identifiers

The definitive identification of a chemical substance is anchored by its CAS number, a unique
numerical identifier assigned by the Chemical Abstracts Service. For C.l. Reactive Red 2, the
primary and most widely recognized CAS number is 17804-49-8[1][2][3][4]. However, it is
important to note that the CAS number 12226-03-8 is also frequently associated with this
compound in various databases and by suppliers[5][6][7]. This ambiguity necessitates careful
cross-referencing when procuring or documenting this chemical.
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The Colour Index (C.I.) name and number are also fundamental identifiers. For this dye, they
are:

e C.I. Name: Reactive Red 2[1][2][5]

e C.I. Number: 18200[5][8]

Chemical Nomenclature and Formula

The systematic IUPAC name for C.l. Reactive Red 2 is disodium;5-[(4,6-dichloro-1,3,5-triazin-
2-yl)amino]-4-hydroxy-3-phenyldiazenylnaphthalene-2,7-disulfonate[1][4]. This name precisely
describes its molecular structure.

The molecular formula for C.I. Reactive Red 2 is C19H10CIl2NeNa207S2[1][3][4][5][6]. The
corresponding molecular weight is approximately 615.33 g/mol [3][4][6][9].

Synonyms and Trade Names

C.l. Reactive Red 2 is known by a multitude of synonyms and trade names, which can often be
a source of confusion. The following list categorizes some of the most common alternative
names:

Common Synonyms:

Reactive Red 2[3][5][6]

e Procion Red MX-5B[3][10]

e Procion Brilliant Red 5BS[1]

e Chemictive Brilliant Red 5B[1]
e Procion Brilliant Red M 5BJ[1]

¢ Reactive brilliant Red X-3BJ[5]

Supplier-Specific and Other Names:
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Active Brilliant Red 5SKh[5]

Adiactive Red M5B[5]

Akreact Red 5B[5]

Brilliant Red M5B[5]

Reactive Red MX-5BJ[5]

Data Summary Table

For ease of reference, the key identifiers for C.l. Reactive Red 2 are summarized in the table

below.

Identifier Value

Primary CAS Number 17804-49-8[1][2][3][4]

Secondary CAS Number 12226-03-8[5][6][7]

C.l. Name Reactive Red 2[1][2][5]

C.l. Number 18200[5][8]
disodium;5-[(4,6-dichloro-1,3,5-triazin-2-

IUPAC Name yl)amino]-4-hydroxy-3-
phenyldiazenylnaphthalene-2,7-disulfonate[1][4]

Molecular Formula C19H10Cl2NeNa207S2[1][3][4][5][6]

Molecular Weight ~615.33 g/mol [3][4][6][9]

Procion Red MX-5B, Reactive brilliant Red X-

Common Synonyms
3B[3][5][10]

Visualizing the Chemical Identity Network

The following diagram illustrates the relationship between the primary name, CAS numbers,
and common synonyms for C.l. Reactive Red 2. This visual representation helps to clarify the
connections between the various identifiers.
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Caption: Relationship between C.l. Reactive Red 2 and its key identifiers.

Conclusion

Accurate identification of chemical reagents is a cornerstone of scientific integrity and
laboratory safety. This guide provides a comprehensive and well-referenced overview of the
CAS numbers, Colour Index identifiers, and common synonyms for C.l. Reactive Red 2. By
understanding and correctly applying this information, researchers, scientists, and drug
development professionals can ensure clarity in their experimental records, publications, and
communications, thereby upholding the principles of expertise, authoritativeness, and
trustworthiness in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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